Cas no 439096-90-9 (3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile)

• Product Name: 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile
• CAS No: 439096-90-9
• CID: 4651505
• Update Time: 2025-08-04

3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

Computed Properties

• Exact Mass: 390.096
• Monoisotopic Mass: 390.096
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 518
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile

Comprehensive Overview of 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile (CAS No. 439096-90-9)

3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile (CAS No. 439096-90-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of tetrahydroisoquinoline derivatives, which are known for their diverse biological activities. The presence of a benzylsulfanyl group and a 4-chlorophenyl moiety in its structure makes it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for heterocyclic compounds like 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile has surged, driven by their potential in drug discovery and development. The compound's CAS No. 439096-90-9 is frequently searched in academic and industrial databases, reflecting its relevance in modern chemistry. Researchers are particularly intrigued by its molecular interactions and binding affinities, which could pave the way for new treatments targeting various diseases.

The synthesis of 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile involves multi-step organic reactions, including cyclization and functional group transformations. These processes are meticulously optimized to achieve high yields and purity, ensuring the compound's suitability for further studies. The benzylsulfanyl group plays a critical role in enhancing the compound's stability and reactivity, while the 4-chlorophenyl moiety contributes to its lipophilicity, a key factor in drug design.

One of the most discussed topics in the context of CAS No. 439096-90-9 is its potential application in central nervous system (CNS) disorders. Given the structural similarity of tetrahydroisoquinoline derivatives to naturally occurring alkaloids, this compound is being investigated for its neuroprotective and psychotropic effects. Additionally, its carbonitrile group offers a versatile handle for further chemical modifications, making it a valuable scaffold in medicinal chemistry.

From an industrial perspective, 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile is often highlighted in discussions about green chemistry and sustainable synthesis. Researchers are exploring eco-friendly catalytic systems and solvent-free conditions to produce this compound, aligning with global trends toward environmentally responsible practices. The compound's CAS No. 439096-90-9 is thus not only a marker of its identity but also a symbol of evolving chemical methodologies.

In conclusion, 3-(Benzylsulfanyl)-1-(4-chlorophenyl)-5,6,7,8-tetrahydro-4-isoquinolinecarbonitrile (CAS No. 439096-90-9) represents a fascinating intersection of chemistry and biology. Its structural complexity and functional diversity make it a compelling subject for ongoing research, particularly in the realms of drug discovery and materials science. As scientific advancements continue, this compound is likely to remain a focal point for innovation and exploration.